molecular formula C16H16N4O B294812 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide

Cat. No. B294812
M. Wt: 280.32 g/mol
InChI Key: OXBQXJWFHOOQFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide, also known as BTA-EG4, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including materials science, biochemistry, and medicine.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is not fully understood, but it is believed to involve the formation of covalent bonds between the 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide molecule and the target molecule. This covalent bond formation can lead to the modification of the target molecule, resulting in changes in its function or activity.
Biochemical and Physiological Effects:
2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been shown to have a range of biochemical and physiological effects. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used to crosslink proteins and peptides, resulting in the formation of stable protein-protein or protein-peptide complexes. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been investigated for its potential as a drug delivery system, as it can be conjugated to drugs and targeted to specific cells or tissues. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has also been shown to have anticancer properties, as it can induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is its versatility, as it can be used in a range of applications in materials science, biochemistry, and medicine. Another advantage is its ability to form stable covalent bonds with target molecules, allowing for the modification of these molecules. However, one limitation of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide is its potential toxicity, as it can form reactive intermediates that may cause damage to cells.

Future Directions

There are several future directions for 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide research. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be used as a building block for the synthesis of new functional materials with unique properties. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be used to study protein-protein and protein-peptide interactions, as well as to develop new methods for protein and peptide modification. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be further investigated for its potential as a drug delivery system and as a treatment for cancer. Additionally, the toxicity of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide could be further studied to determine its safety for use in various applications.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide involves the reaction of 2-phenylethylamine with 2-bromoacetyl-1H-1,2,3-benzotriazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethylene glycol to form the final product, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide. This method has been reported to yield 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide with high purity and good yield.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been extensively studied for its potential applications in various fields. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used as a building block for the synthesis of functionalized polymers and dendrimers. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been used as a crosslinker for the modification of proteins and peptides. In medicine, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-phenylethyl)acetamide has been investigated for its potential as a drug delivery system and for its anticancer properties.

properties

Molecular Formula

C16H16N4O

Molecular Weight

280.32 g/mol

IUPAC Name

2-(benzotriazol-1-yl)-N-(2-phenylethyl)acetamide

InChI

InChI=1S/C16H16N4O/c21-16(17-11-10-13-6-2-1-3-7-13)12-20-15-9-5-4-8-14(15)18-19-20/h1-9H,10-12H2,(H,17,21)

InChI Key

OXBQXJWFHOOQFE-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N=N2

Canonical SMILES

C1=CC=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N=N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.